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Compound Focus: Citalopram Hydrobromide

CAS No.: 59729-32-7

Cat. No.: S523860

Side Effect Profile: Citalopram vs. Tricyclic
Antidepressants (TCAS)

Tricyclic
Side Effect Citalopram (SSRI)  Antidepressants Clinical Context & Evidence
(TCASs)
Overall Better Poorer Significantly fewer patients on
Tolerability Citalopram withdrew from trials
due to adverse events compared
to TCAs (OR 0.54) [1].
Anticholinergic
Effects
* Dry Mouth Less common and Very common [3] [2] Caused by TCAs' strong
severe [2] antagonism of muscarinic
acetylcholine receptors [3].
« Constipation Less common [2] Very common [3] [2] -
* Blurred Vision Less common [2] Very common [3] [2] -
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Tricyclic

Side Effect Citalopram (SSRI)  Antidepressants Clinical Context & Evidence
(TCASs)

e Urinary Rare [2] More common; can -

Retention worsen existing

condition [3]

Sedation Less sedating; can Often causes Sedation from TCAs is linked to
cause insomnia or significant drowsiness their antihistamine (H1) effect [3].
drowsiness [4] [5] [3][2]

| Cardiovascular Effects | « Risk of dose-dependent QT prolongation [6] [7] * Max dose limited to
40mg/day (20mg for elderly) [6] | « Risk of orthostatic hypotension, tachycardia [3] [2] ¢ Can cause
abnormal heart rhythms (arrhythmia) [3] [2] | TCAs are associated with more dangerous cardiac side effects,
especially in overdose [2]. | | Sexual Dysfunction | Common (e.g., low libido, erectile dysfunction,
anorgasmia) [6] [2] [7] | Common [2] | Sexual dysfunction is a frequent reason for discontinuation across
most antidepressants. | | Weight Change | Can occur (usually gain) [7] | Common (gain) [3] [2] | - | | Nausea
/ GI Upset | Common, especially early in treatment [5] [2] | Occurs [2] | Linked to stimulation of serotonin

receptors in the gut [7]. |

Mechanisms of Action and Side Effect Causation

The difference in side effect profiles originates from their distinct molecular mechanisms. The following

diagram illustrates the key biological pathways and targets for each drug class.
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The diagram shows that while both drug classes increase synaptic levels of serotonin and/or norepinephrine
to produce therapeutic effects, TCAs also block several other key receptors, which directly explains their

broader and more severe side effect profile [3] [2].

Key Experimental Data and Methodologies

The comparative conclusions are largely drawn from high-level evidence such as systematic reviews and

meta-analyses.
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e Source of Comparative Data: A key source is a systematic review and meta-analysis from the
Cochrane Collaboration (2012), which included 37 randomized controlled trials (RCTs) with over
6,000 participants [1].

¢ Primary Outcomes: The review focused on efficacy (number of patients who responded or
remitted), acceptability (all-cause treatment discontinuation), and tolerability (side effects,
withdrawal due to adverse events) [1].

¢ Statistical Findings: The meta-analysis found a statistically significant advantage for Citalopram in
tolerability, with fewer patients withdrawing due to adverse events compared to those on TCAs
(Odds Ratio 0.54, 95% CI 0.38 to 0.78) [1].

Conclusion for Drug Development

For researchers and drug development professionals, the key takeaway is that the selectivity of Citalopram
for the serotonin transporter offers a superior safety and tolerability profile over the broader pharmacology
of TCAs. This is a major reason SSRIs like Citalopram have largely replaced TCAs as first-line
pharmacotherapy for depression [6]. However, the dose-dependent risk of QT prolongation with Citalopram
is a critical consideration for later-generation drug design, highlighting the need for compounds free from

serious cardiovascular liabilities [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. other Citalopram -depressive agents for depression - PMC versus anti [pmc.ncbi.nlm.nih.gov]
2. Antidepressant Side Effects: Types, Comparison Chart, and ... [healthline.com]

3. Tricyclic Antidepressants (TCAs) Drugs: List, Side Effects [rxlist.com]

4. Patient Tips: 7 things you should know Citalopram [drugs.com]

5. Side effects of citalopram [nhs.uk]

6. Citalopram - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4204633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204633/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204633/
https://www.ncbi.nlm.nih.gov/books/NBK482222/
https://www.ncbi.nlm.nih.gov/books/NBK482222/
https://en.wikipedia.org/wiki/Citalopram
https://www.smolecule.com/products/s523860?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC4204633/
https://www.healthline.com/health/antidepressant-side-effects
https://www.rxlist.com/tricyclic_antidepressants_tcas/drug-class.htm
https://www.drugs.com/tips/citalopram-patient-tips
https://www.nhs.uk/medicines/citalopram/side-effects-of-citalopram/
https://www.ncbi.nlm.nih.gov/books/NBK482222/
https://www.smolecule.com/products/s523860?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

7. - Wikipedia Citalopram [en.wikipedia.org]

To cite this document: Smolecule. [Citalopram hydrobromide versus tricyclic antidepressants side
effect profile]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b523860#citalopram-hydrobromide-versus-tricyclic-

antidepressants-side-effect-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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